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Compound of Interest

Compound Name: Benzyl Nicotinate

Cat. No.: B1666781

An In-depth Technical Guide to Benzyl Nicotinate: Chemical Properties and Structure

Introduction

Benzyl nicotinate (CAS No. 94-44-0) is an organic compound classified as a benzyl ester. It is
formed from the formal condensation of the carboxyl group of nicotinic acid (niacin, vitamin B3)
with benzyl alcohol.[1][2][3][4] This compound is utilized in various applications, notably in the
pharmaceutical and cosmetic industries as a topical vasodilator and rubefacient, enhancing
local blood circulation.[2][3][5] It also serves as a fragrance ingredient and a starting material in
the synthesis of other organic compounds.[2] This technical guide provides a comprehensive
overview of the chemical properties, structure, and relevant experimental protocols associated
with benzyl nicotinate.

Chemical and Physical Properties

Benzyl nicotinate is typically a colorless to pale yellow liquid with a pleasant odor.[2][6] The
key quantitative properties of benzyl nicotinate are summarized in the table below for easy
reference and comparison.
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Property Value Source(s)
Molecular Formula C13H11NO2 [1][6]
Molecular Weight 213.23 g/mol [1][4]
Exact Mass 213.078978594 Da [1114]
Melting Point 21-24 °C [21[3][4]
Boiling Point 177-180 °C at 8 mmHg [2][3]
Density 1.1165 g/cm3 [21[41[7]

Refractive Index

1.570 (at 20 °C)

[2131[7]

Flash Point 170 °C [2][3]

pKa 3.16 £ 0.10 (Predicted) [7]

XLogP3 2.4 [1][4]

Appearance Colorless to pale yellow liquid [2][6]
Soluble in alcohols and

Solubility acetone; limited solubility in [6]1[8]

water.

Chemical Structure

Benzyl nicotinate, with the IUPAC name benzyl pyridine-3-carboxylate, consists of a pyridine

ring substituted at the 3-position with a carboxyl group that is esterified by a benzyl group.[1]

The structure combines the aromatic pyridine moiety of nicotinic acid with the phenylmethyl

group from benzyl alcohol.
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Topical Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

